![molecular formula C17H17NO2 B2465414 1-benzyl-5-ethoxy-3H-indol-2-one CAS No. 346577-65-9](/img/structure/B2465414.png)
1-benzyl-5-ethoxy-3H-indol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-benzyl-5-ethoxy-3H-indol-2-one” is a chemical compound with the CAS Number: 346577-65-9 . It has a molecular weight of 267.33 .
Molecular Structure Analysis
The IUPAC name for this compound is 1-benzyl-5-ethoxy-1,3-dihydro-2H-indol-2-one . The InChI code is 1S/C17H17NO2/c1-2-20-15-8-9-16-14(10-15)11-17(19)18(16)12-13-6-4-3-5-7-13/h3-11,19H,2,12H2,1H3 .Physical And Chemical Properties Analysis
The compound has a molecular weight of 267.33 .Scientific Research Applications
Application in FLAP Inhibitors
1-benzyl-5-ethoxy-3H-indol-2-one derivatives have shown promise as potent 5-lipoxygenase-activating protein (FLAP) inhibitors. These compounds, such as AM803 (now GSK2190915), have been found to exhibit significant potency in FLAP binding and inhibition of LTB4 in human blood, marking them as potential treatments for inflammatory conditions and asthma. These compounds have successfully completed phase 1 clinical trials and are advancing in clinical development (Stock et al., 2011).
Synthetic Applications
This compound derivatives have also been explored in various synthetic applications, demonstrating their versatility as chemical intermediates. For instance, they've been used in one-pot protocols for synthesizing indole-based annulated polyheterocycles, showcasing their utility in creating complex molecular structures (Samala et al., 2013).
Photochemical Properties
The photochemical properties of related compounds have been investigated, providing insights into their behavior under light exposure. This research is valuable for understanding the photochemical dynamics of these compounds and can contribute to the development of light-sensitive materials or probes (Yamada & Somei, 2012).
Safety and Hazards
Future Directions
While specific future directions for “1-benzyl-5-ethoxy-3H-indol-2-one” are not available in the retrieved data, indole derivatives are known for their broad range of chemical and biological properties, making them important in the development of new drugs . This suggests potential future research directions in exploring the therapeutic potentials of “this compound” and similar compounds.
Mechanism of Action
Target of Action
Indole derivatives, to which this compound belongs, are known to play a significant role in cell biology . They are used as biologically active compounds for the treatment of various disorders, including cancer cells and microbes .
Mode of Action
Indole derivatives, in general, interact with their targets to induce various biological effects . More research is needed to elucidate the exact interaction of this compound with its targets.
Biochemical Pathways
Indole derivatives are known to influence a variety of biochemical pathways due to their broad biological activity
Result of Action
Indole derivatives have been reported to exhibit various biologically vital properties . They have been used in the treatment of cancer cells, microbes, and various types of disorders in the human body .
Properties
IUPAC Name |
1-benzyl-5-ethoxy-3H-indol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO2/c1-2-20-15-8-9-16-14(10-15)11-17(19)18(16)12-13-6-4-3-5-7-13/h3-10H,2,11-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWWBDFKXPPTLRW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N(C(=O)C2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.